Cas no 4891-44-5 (2-(2-Ethylhexyl)thiophene)

2-(2-Ethylhexyl)thiophene Properties

Names and Identifiers

• 2-(2-Ethylhexyl)thiophene
• 2-(2'-Ethylhexyl)thiophene
• CS-0182846
• BS-49850
• E1294
• SY237561
• SCHEMBL868622
• C15854
• 2-(2-ethylhexyl) thiophene
• MFCD26743668
• 4891-44-5
• 2-(2-Ethylhexyl)thiophene #
• Thiophene, 2-(2-ethylhexyl)-
• +Expand

• MDL： MFCD26743668
• InChIKey： JACCFQMSOHCQFN-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H20S/c1-3-5-7-11(4-2)10-12-8-6-9-13-12/h6,8-9,11H,3-5,7,10H2,1-2H3
• SMILES： CCCCC(CC)CC1=CC=CS1

Computed Properties

• Exact Mass: 529.200156
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 529.200156
• Heavy Atom Count: 13
• Complexity: 996
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 72.7

Experimental Properties

• Refractive Index: 1.641
• Boiling Point: 255.9±9.0 ºC (760 Torr),
• Flash Point: 78.5±4.9 ºC,
• Solubility: Insuluble (8.4E-3 g/L) (25 ºC),
• Density: 0.929±0.06 g/cm3 (20 ºC 760 Torr),